6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% (6-APA) is a synthetic compound that has been used in a variety of scientific research applications. It is a versatile molecule that can be used as a starting material for a variety of organic reactions. 6-APA has been used as a reagent in peptide synthesis, as an intermediate for the synthesis of several biologically active compounds, and as a substrate for the enzymatic synthesis of nucleotides. In addition, 6-APA has been used in the study of several biochemical and physiological processes.
Scientific Research Applications
6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in peptide synthesis, as an intermediate for the synthesis of several biologically active compounds, and as a substrate for the enzymatic synthesis of nucleotides. In addition, 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% has been used in the study of several biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% is not well understood. However, it is believed that 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% can act as an inhibitor of enzymes involved in the synthesis of nucleotides. In addition, it is believed that 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% can act as an inhibitor of enzymes involved in the metabolism of amino acids and other small molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% have not been extensively studied. However, it is believed that 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% can affect the metabolism of amino acids and other small molecules, as well as the synthesis of nucleotides. It is also believed that 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% can affect the activity of certain enzymes involved in the metabolism of amino acids and other small molecules.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% in laboratory experiments include its availability, its relatively low cost, and its versatility. 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% is widely available and can be purchased from chemical suppliers. In addition, 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% is relatively inexpensive and can be used in a variety of organic reactions. The main limitation of using 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% in laboratory experiments is that it is a synthetic compound and its mechanism of action is not well understood.
Future Directions
The potential future directions for the use of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% in scientific research include the development of new synthetic methods for the synthesis of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95%, the development of new methods for the synthesis of biologically active compounds using 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95%, the elucidation of the mechanism of action of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95%, the development of new methods for the study of biochemical and physiological processes using 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95%, and the development of new applications for 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% in scientific research.
Synthesis Methods
6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% can be synthesized using a variety of methods. The most common method involves the reaction of 3-chloro-2,6-difluorobenzaldehyde with sodium cyanide in an aqueous solution of acetic acid. The reaction yields the desired 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% in high yields. Other methods for the synthesis of 6-Amino-3-(2,3-difluorophenyl)picolinic acid, 95% include the reaction of 2,6-difluorobenzaldehyde with sodium cyanide in aqueous acetic acid, the reaction of 2,6-difluorobenzaldehyde with hydroxylamine hydrochloride in aqueous acetic acid, and the reaction of 2,6-difluorobenzaldehyde with nitroethane in aqueous acetic acid.
properties
IUPAC Name |
6-amino-3-(2,3-difluorophenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F2N2O2/c13-8-3-1-2-6(10(8)14)7-4-5-9(15)16-11(7)12(17)18/h1-5H,(H2,15,16)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHAAZVWVHUNHO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)F)C2=C(N=C(C=C2)N)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-(2,3-difluorophenyl)picolinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
